Cas no 1176589-67-5 ((1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol)

• Product Name: (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol
• CAS No: 1176589-67-5
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 4575173
• PubChem ID: 39236214
• Update Time: 2025-10-05

(1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol

• Inchi： 1S/C10H13FO/c1-3-10(12)8-4-5-9(11)7(2)6-8/h4-6,10,12H,3H2,1-2H3/t10-/m1/s1
• InChI Key： DGBHNVFEOLPHQH-SNVBAGLBSA-N
• SMILES： [C@@H](C1=CC=C(F)C(C)=C1)(O)CC

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol

Chemical Profile of (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol (CAS No. 1176589-67-5)

(1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol, identified by its CAS number 1176589-67-5, is a significant compound in the field of pharmaceutical chemistry. This chiral alcohol features a propan-1-ol backbone substituted with a fluorinated and methylated aromatic ring, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the 4-fluoro group and the 3-methyl substituent enhances its pharmacological potential, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The stereochemistry of this compound, specifically the (1R) configuration, is crucial for its biological activity. Chiral centers are often pivotal in determining the efficacy and selectivity of pharmaceutical agents. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved metabolic stability and binding affinity to biological targets. The combination of these structural features makes (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol a promising candidate for further medicinal chemistry exploration.

Recent studies have highlighted the importance of fluorine atoms in drug design. Fluorine can modulate the electronic properties of molecules, influencing their interactions with biological receptors. For instance, the introduction of a fluorine atom at the 4-position of an aromatic ring can enhance binding affinity and reduce metabolic degradation. This property has been leveraged in the development of antiviral and anticancer agents. The 4-fluoro group in (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol is likely to contribute to its pharmacological profile by improving its interaction with target enzymes or receptors.

The 3-methyl substituent also plays a critical role in the compound's chemical behavior. Methyl groups can influence both the electronic and steric properties of a molecule. In some cases, they can enhance solubility or stability, while in others, they can affect binding orientation. The presence of this substituent in (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol suggests that it may exhibit unique physicochemical properties that could be advantageous for drug development.

In terms of synthetic applications, (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol serves as a versatile building block for more complex molecules. Its chiral center allows for the synthesis of enantiomerically pure compounds, which are often required for therapeutic purposes. The alcohol functional group provides a reactive site for further derivatization, enabling chemists to attach various pharmacophores or side chains. This flexibility makes it an attractive starting point for exploring new drug candidates.

Current research in medicinal chemistry is increasingly focused on developing innovative methods for constructing fluorinated aromatic compounds. The demand for such molecules has grown due to their demonstrated efficacy in treating various diseases. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing fluorine atoms into complex molecular frameworks with high precision. (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol could potentially be synthesized using these advanced methodologies, further expanding its utility in drug discovery.

Additionally, computational chemistry has become an indispensable tool in modern drug design. Molecular modeling techniques allow researchers to predict the binding modes and interactions of compounds with biological targets before they are synthesized. This approach can significantly reduce the time and cost associated with developing new drugs. By leveraging computational methods, scientists can optimize the structure of (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol to enhance its pharmacological properties.

The compound's potential applications extend beyond pharmaceuticals. It could also be explored in materials science, where fluorinated aromatic compounds are used to develop advanced materials with unique properties. For example, these molecules might be incorporated into polymers or coatings to improve their durability or functionality. While this application is less explored compared to pharmaceuticals, it represents another avenue for future research.

In conclusion, (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol (CAS No. 1176589-67-5) is a multifaceted compound with significant potential in both drug development and materials science. Its structural features, particularly the combination of the (1R) stereochemistry, the 4-fluoro group, and the 3-methyl substituent, make it a valuable intermediate for synthesizing bioactive molecules. Recent advancements in synthetic chemistry and computational modeling provide new opportunities for exploring its pharmacological applications. As research continues to uncover new uses for fluorinated aromatic compounds, (1R)-1-(4-fluoro-3-methylphenyl)propan-1-ol is poised to play an important role in future scientific endeavors.